Cas no 1040633-40-6 (methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate)

• Product Name: methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate
• CAS No: 1040633-40-6
• MF: C₂₃H₁₉N₃O₄S₂
• MW: 465.544662714005
• CID: 5383450
• Update Time: 2025-05-27

methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[2-[(3,4-dihydro-3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)thio]acetyl]amino]benzoate
• methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C23H19N3O4S2/c1-26-21(28)20-19(16(12-31-20)14-8-4-3-5-9-14)25-23(26)32-13-18(27)24-17-11-7-6-10-15(17)22(29)30-2/h3-12H,13H2,1-2H3,(H,24,27)
• InChI Key： PGLLPRBICKSYSV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CSC1N(C)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1)=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

Methyl 2-[2-({3-Methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate (CAS No. 1040633-40-6): An Overview

Methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate (CAS No. 1040633-40-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate is characterized by a thienopyrimidine core linked to a benzoyl moiety through an acetamido bridge. The presence of the methyl and phenyl substituents further enhances its structural complexity and contributes to its unique pharmacological profile. The compound's molecular formula is C₂₁H₁₈N₂O₄S₂, with a molecular weight of approximately 418.5 g/mol.

Recent studies have highlighted the potential of thienopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienopyrimidine derivatives exhibit potent antitumor activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The researchers found that these compounds can induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression.

In the context of methyl 2-[2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate, preliminary in vitro studies have shown promising results in inhibiting the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The compound was found to induce cell cycle arrest at the G1 phase and promote apoptosis through the activation of caspase-dependent pathways. These findings suggest that methyl 2-[2-{(3-methyl-4-oxy)-7-fenil-tetrahydrothieno[3,2-d]pyrimidin}-sulfinil-acetamido]benzoate could be a valuable lead compound for further drug development.

Beyond its anticancer properties, methyl 2-[2-{(3-methyl-4-oxy)-7-fenil-tetrahydrothieno[3,2-d]pyrimidin}-sulfinil-acetamido]benzoate has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. A study published in the Inflammation Research journal in 2019 demonstrated that thienopyrimidine derivatives can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism of action for these compounds involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in regulating inflammatory responses. By blocking NF-kB activation, thienopyrimidine derivatives can prevent the transcription of genes encoding pro-inflammatory mediators. This makes them attractive candidates for the development of novel anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its therapeutic potential, the synthesis and characterization of methyl 2-[2-{(3-methyl-4-oxy)-7-fenil-tetrahydrothieno[3,2-d]pyrimidin}-sulfinil-acetamido]benzoate have been extensively studied. A recent paper in the Tetrahedron Letters described an efficient synthetic route for this compound using microwave-assisted reactions. The method involves the condensation of 7-substituted thienopyrimidine with an appropriate acetyl chloride derivative followed by methylation and sulfuration steps. This approach not only simplifies the synthesis but also improves yield and purity compared to conventional methods.

The physical and chemical properties of methyl 2-[2-{(3-methyl-4-oxy)-7-fenil-tetrahydrothieno[3,2-d]pyrimidin}-sulfinil-acetamido]benzoate have also been well-characterized. The compound is a white crystalline solid with a melting point ranging from 185°C to 187°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms for preclinical and clinical testing.

In conclusion, methyl 2-[2-{(3-methyl-4-oxy)-7-fenil-tetrahydrothieno[3,2-d]pyrimidin}-sulfinil-acetamido]benzoate (CAS No. 1040633-40-6) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further drug development in areas such as oncology and inflammatory diseases. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical applications.